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This technical guide provides an in-depth overview of the role of butralin as a plant growth
regulator for axillary bud (sucker) control in tobacco (Nicotiana tabacum L.). It covers the
mechanism of action, experimental protocols for efficacy evaluation, and quantitative data from
field trials.

Introduction

Butralin, a dinitroaniline herbicide, is widely utilized in tobacco cultivation as a localized
systemic plant growth regulator to control the growth of axillary buds, commonly known as
suckers.[1][2] The removal of the apical bud (topping) in tobacco plants is a standard
agronomic practice to enhance leaf quality and yield. However, this process breaks apical
dominance, leading to the outgrowth of axillary buds. Uncontrolled sucker growth can divert
nutrients and energy from the leaves, diminishing their commercial value. Butralin offers an
effective chemical method for sucker control by inhibiting cell division in the meristematic
tissues of the axillary buds.[3][4]

Mechanism of Action

Butralin's primary mode of action is the disruption of microtubule polymerization in plant cells.
[1] As a member of the dinitroaniline class of herbicides, butralin binds to tubulin, the protein
subunit of microtubules. This binding prevents the assembly of tubulin into functional
microtubules, which are essential components of the mitotic spindle required for chromosome
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segregation during cell division (mitosis). The disruption of the mitotic spindle leads to an arrest
of the cell cycle, specifically in metaphase, and the formation of abnormal, often
multinucleated, cells. This inhibition of cell division in the meristematic regions of the axillary
buds prevents their elongation and development.

Signaling Pathway

The precise signaling cascade downstream of microtubule disruption by butralin that leads to
the suppression of axillary bud growth is complex and involves interactions with plant hormone
pathways, particularly those of auxin and cytokinin, which are key regulators of apical
dominance and branching. While butralin's direct target is tubulin, the subsequent mitotic
arrest in the axillary bud meristems likely disrupts the normal hormonal balance that promotes
bud outgrowth.

Click to download full resolution via product page

Butralin's Mechanism of Action Pathway.

Quantitative Data on Efficacy

The efficacy of butralin for sucker control in tobacco has been evaluated in numerous field
trials. The following tables summarize quantitative data from selected studies, highlighting
application rates, methods, and resulting sucker control.

Table 1: Efficacy of Butralin in Sucker Control in Flue-Cured Tobacco

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Green
o o Number of .
Application  Application Weight of
Treatment . Suckers/Pla Reference
Rate (a.i.) Method ¢ Suckers/Pla
n
nt (g)
Single
Butralin after ) Varies by Varies by
3.36 kg/ha Foliar _ _
2x Fatty location location
Alcohol
Single
Butralin after Varies by Varies by
2.13 kg/ha Downstalk ) )
2x Fatty location location
Alcohol
Two Butralin ] Varies by Varies by
o 3.36 kg/ha Foliar ] )
Applications location location
Two Butralin Varies by Varies by
o 2.13 kg/ha Downstalk _ _
Applications location location
Two Butralin ] Varies by Varies by
o 4.12 kg/ha Foliar ) )
Applications location location
) Direct on Complete -
Butralin 7,000 ppm Not specified
suckers/tops control
45%
Hand N )
) N/A Manual Not specified reduction vs.
Suckering

untreated

Table 2: Efficacy of Reduced Doses of Butralin with a Surfactant in Flue-Cured Tobacco
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Experimental Protocols for Efficacy Evaluation

Standardized protocols are crucial for the accurate assessment of butralin's efficacy as a
tobacco sucker control agent. The following outlines a typical experimental design.

Experimental Design and Setup
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» Design: Randomized Complete Block Design (RCBD) is commonly used to account for field
variability.

e Replications: A minimum of four replications is recommended to ensure statistical power.

o Plot Size: Plot dimensions should be sufficient to obtain representative data, for instance,
four rows wide and 40 feet long. Data is typically collected from the center two rows to
minimize edge effects.

e Plant Material: A uniform tobacco variety should be used throughout the trial.

e Treatments: Treatments should include various butralin application rates and methods, a
standard industry suckercide for comparison (e.g., maleic hydrazide - MH), a hand-suckered
control, and an untreated (topped but not suckered) control.

Application of Treatments

o Timing: Butralin is typically applied after topping the tobacco plants, when they are in the
elongated button to early flower stage.

o Methods:

o Foliar (Broadcast) Application: Applied over the top of the plants using a multi-nozzle
boom sprayer.

o Downstalk (Directed) Application: Applied as a coarse spray directed at the stalk to ensure
contact with the leaf axils. This can be done with a single nozzle per row or hand-held
applicators.

o Jug Method: A manual method where a specific volume of the butralin solution is poured
over the top of each plant.

o Sucker Removal: All suckers longer than one inch should be manually removed before the
application of butralin.

Data Collection and Analysis
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Sucker Counts and Weights: At the end of the season, or at designated intervals, all suckers
from the data rows of each plot are removed, counted, and their fresh (green) weight is
recorded.

Sucker Control Efficacy: Efficacy is often calculated as the percent reduction in sucker
number or weight relative to the untreated control.

Phytotoxicity: Plants should be visually assessed for any signs of phytotoxicity, such as leaf
burn, stunting, or discoloration.

Yield and Quality: Cured leaf yield and quality (e.g., grade index) are determined after
harvesting and curing to assess the impact of the treatments on the final product.

Statistical Analysis: Data should be subjected to Analysis of Variance (ANOVA) appropriate
for the experimental design (RCBD). Mean separation tests (e.g., Duncan's Multiple Range
Test, LSD) are used to determine significant differences between treatment means.
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Start: Field Selection & Preparation

Experimental Design (RCBD)

Tobacco Transplanting

Topping at Elongated Button Stage

Manual Removal of Large Suckers

Application of Butralin & Control Treatments

Data Collection:
- Sucker Count & Weight
- Phytotoxicity
- Yield & Quality

Statistical Analysis (ANOVA, Mean Separation)

End: Report & Conclusions
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Workflow for a Tobacco Sucker Control Trial.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1668113?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Application Methods and Efficacy

The method of butralin application can influence its efficacy in controlling sucker growth. As a
localized systemic, direct contact with the axillary buds is crucial for optimal performance.

P Foliar (Broadcast)

Butralin Application Downstalk (Directed)

- Jug Method

Good general coverage, but may miss lower buds

Excellent targeted coverage

Coverage of Axillary Buds Sucker Control Efficacy

Excellent targeted coverage
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Logical Relationship of Application Methods to Efficacy.

Generally, downstalk and jug applications provide more consistent sucker control than foliar
applications because they ensure that the chemical solution runs down the stalk and comes
into direct contact with all leaf axils.

Conclusion

Butralin is an effective plant growth regulator for the control of axillary bud growth in tobacco.
Its mechanism of action, the disruption of microtubule polymerization and subsequent inhibition
of mitosis, provides a targeted approach to sucker control. For optimal efficacy, application
methods that ensure direct contact with the axillary buds are recommended. The quantitative
data from field trials demonstrate that butralin, when applied correctly, can provide sucker
control comparable to or exceeding that of other industry-standard chemicals. Adherence to
rigorous experimental protocols is essential for the continued evaluation and optimization of
butralin use in tobacco cultivation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. coresta.org [coresta.org]

2. Effects of butralin on sucker control and yield in tobacco (Nicotiana tabacum L.) -
Advances in Weed Science [awsjournal.org]

3. ijabbr.com [ijabbr.com]

e 4. Topping & Sucker Control — Chemical Sucker Control | NC State Extension
[tobacco.ces.ncsu.edu]

 To cite this document: BenchChem. [Butralin as a Plant Growth Regulator in Tobacco: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668113#butralin-s-role-as-a-plant-growth-regulator-
in-tobacco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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